molecular formula C22H23N3O2 B2451896 N-(2-((4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)amino)-2-oxoethyl)benzamide CAS No. 1351623-45-4

N-(2-((4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)amino)-2-oxoethyl)benzamide

Cat. No. B2451896
CAS RN: 1351623-45-4
M. Wt: 361.445
InChI Key: BAASVCBJXMHPBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-((4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)amino)-2-oxoethyl)benzamide is a useful research compound. Its molecular formula is C22H23N3O2 and its molecular weight is 361.445. The purity is usually 95%.
BenchChem offers high-quality N-(2-((4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)amino)-2-oxoethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-((4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)amino)-2-oxoethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biological Activities Against Infective Pathogens

This compound, being a 1,2,3,4-tetrahydroisoquinoline (THIQ) analog, exhibits diverse biological activities against various infective pathogens . This makes it a potential candidate for the development of new antimicrobial agents.

Neurodegenerative Disorders

THIQ-based compounds, including the one , have shown potential in combating neurodegenerative disorders . This opens up possibilities for its use in the development of drugs for conditions like Alzheimer’s and Parkinson’s disease.

Organic Synthesis Intermediate

The compound can serve as an organic synthesis intermediate . It can be used in the laboratory research process and chemical production process.

Tert-butoxycarbonylation Reagent

As part of the 1-tert-butoxy-2-tert-butoxycarbonyl-1,2-dihydroisoquinoline (BBDI) family, this compound is utilized as a tert-butoxycarbonylation reagent for various acidic proton-containing substrates like phenols, aromatic and aliphatic amine hydrochlorides, and aromatic carboxylic acids.

Novel Annulation for Heterocycle Synthesis

This compound is pivotal in the smooth annulation with ω-bromopropionate, butyrate, or ortho-bromomethyl benzoate to afford isoquinoline heterocycles. This method is significant for synthesizing cyclic Reissert equivalent compounds, providing expedient access to medicinally important isoquinoline heterocycles and certain natural alkaloids.

Cascade Recyclization

The compound undergoes anionic cascade recyclization leading to the formation of novel compounds like tert-butyl 7-amino-3-tert-butyl-8-R-2-oxo-1,2-dihydropyrrolo [1,2-b] [1,2,4]triazine-6-carboxylates. This reaction exhibits high yields and showcases the compound’s versatility in creating complex molecular structures.

properties

IUPAC Name

N-[2-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynylamino]-2-oxoethyl]benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H23N3O2/c26-21(16-24-22(27)19-9-2-1-3-10-19)23-13-6-7-14-25-15-12-18-8-4-5-11-20(18)17-25/h1-5,8-11H,12-17H2,(H,23,26)(H,24,27)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BAASVCBJXMHPBL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CC2=CC=CC=C21)CC#CCNC(=O)CNC(=O)C3=CC=CC=C3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H23N3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

361.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-((4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)amino)-2-oxoethyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.